Cas no 1247361-28-9 (2-2-(Hydroxymethyl)pyrrolidin-1-ylpyridine-4-carboxylic Acid)

• Product Name: 2-2-(Hydroxymethyl)pyrrolidin-1-ylpyridine-4-carboxylic Acid
• CAS No: 1247361-28-9
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• MDL: MFCD14661059
• CID: 5558466
• PubChem ID: 56828678
• Update Time: 2025-05-21

2-2-(Hydroxymethyl)pyrrolidin-1-ylpyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2-[2-(hydroxymethyl)-1-pyrrolidinyl]-
• 2-2-(Hydroxymethyl)pyrrolidin-1-ylpyridine-4-carboxylic Acid

• MDL： MFCD14661059
• Inchi： 1S/C11H14N2O3/c14-7-9-2-1-5-13(9)10-6-8(11(15)16)3-4-12-10/h3-4,6,9,14H,1-2,5,7H2,(H,15,16)
• InChI Key： MKRAPDPOKLRFSD-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2CO)=NC=CC(C(O)=O)=C1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 537.3±35.0 °C at 760 mmHg
• Flash Point: 278.7±25.9 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• pka: 14.77±0.10(Predicted)

2-2-(Hydroxymethyl)pyrrolidin-1-ylpyridine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-2-(Hydroxymethyl)pyrrolidin-1-ylpyridine-4-carboxylic Acid

Compound CAS No. 1247361-28-9: 2-(Hydroxymethyl)pyrrolidin-1-ylpyridine-4-carboxylic Acid

The compound with CAS No. 1247361-28-9, known as 2-(Hydroxymethyl)pyrrolidin-1-ylpyridine-4-carboxylic Acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique pyrrolidine and pyridine ring systems, which contribute to its diverse chemical properties and potential applications. Recent studies have highlighted its role in various biological systems, making it a promising candidate for drug development.

The hydroxymethyl group attached to the pyrrolidine ring introduces hydrophilic properties, enhancing the compound's solubility and bioavailability. This feature is particularly advantageous in pharmaceutical applications, where solubility is a critical factor for drug efficacy. Researchers have explored the compound's ability to interact with biological targets, such as enzymes and receptors, which has led to its consideration in the treatment of neurological disorders and inflammatory conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(Hydroxymethyl)pyrrolidin-1-ylpyridine-4-carboxylic Acid using environmentally friendly methods. These methods include catalytic asymmetric synthesis and microwave-assisted reactions, which not only improve yield but also reduce the environmental footprint of production processes. The compound's structure has also been modified to create analogs with enhanced pharmacokinetic profiles, further expanding its potential therapeutic applications.

In terms of pharmacological activity, studies have demonstrated that this compound exhibits potent antioxidant and anti-inflammatory properties. These effects are attributed to its ability to scavenge free radicals and modulate key inflammatory pathways. Additionally, preclinical trials have shown promising results in models of neurodegenerative diseases, such as Alzheimer's disease, where the compound demonstrates neuroprotective effects by reducing oxidative stress and enhancing neuronal survival.

The integration of computational chemistry techniques has provided deeper insights into the molecular mechanisms underlying the compound's biological activities. Molecular docking studies have revealed specific interactions between the compound and target proteins, such as metalloenzymes and G-protein coupled receptors (GPCRs). These findings have guided further optimization of the compound's structure to improve its efficacy and selectivity.

Moreover, the compound's carboxylic acid group plays a crucial role in its ability to form stable complexes with metal ions, which has implications for its use in metalloenzyme inhibition and metal-chelating therapies. This property has been exploited in developing novel strategies for treating disorders associated with metal dysregulation, such as Wilson's disease.

In conclusion, 2-(Hydroxymethyl)pyrrolidin-1-ylpyridine-4-carboxylic Acid (CAS No. 1247361-28-9) represents a versatile molecule with significant potential in drug discovery and development. Its unique structural features, combined with recent advances in synthetic and computational methodologies, position it as a valuable tool in addressing unmet medical needs. Continued research into its biological mechanisms and therapeutic applications will undoubtedly unlock new opportunities for this intriguing compound.